NU6300
Description
NU6300 is the first covalent ATP-competitive CDK2 inhibitor. in vitro: this compound is a covalent CDK2 inhibitor that illustrates the potential of using vinyl sulfones to mediate irreversible inhibition. This compound blocks the inhibitor binding site. The effect was time dependent and relatively slow, with less than 50% reduction of the apparent binding capacity in 20 hr.
Scientific Research Applications
1. NU6300 as an Irreversible Inhibitor of CDK2
This compound has been identified as a significant compound in cancer research due to its unique mechanism of action as an irreversible inhibitor of CDK2. The study by Anscombe et al. (2015) highlighted that this compound binds covalently to CDK2, as shown by a co-complex crystal structure. This covalent binding results in a durable inhibition of Rb phosphorylation in SKUT-1B cells, suggesting its potential for targeted cancer therapy.
2. This compound in the Context of Broader Scientific Research
While the specific mention of this compound in other scientific research contexts is limited, it's important to note the broader scientific environment in which similar compounds and mechanisms are investigated. For instance, the role of p300 and CBP as transcriptional coactivators and their implications in various cellular processes, including cancer, are explored in studies like that by Giordano & Avantaggiati (1999) and Ghosh & Varga (2007). These studies provide insights into the complex interplay of molecular functions that could be relevant to understanding the full impact of compounds like this compound.
properties
Molecular Formula |
C20H23N5O3S |
|---|---|
Molecular Weight |
413.49 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-methyl-6-oxo-1-phenyl-4-(3-pyridinyl)-6,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile](/img/structure/B1191541.png)
![(2R)-2-[(8aR)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-yl]-N-[3,5-bis(trifluoromethyl)phenyl]-2-pyridin-3-ylacetohydrazide](/img/structure/B1191564.png)